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Compound of Interest |

Compound Name: T-2 triol
CAS No.: 97373-21-2
Cat. No.: B013939
. J

An In-depth Exploration of the Chemical Properties, Biological Activity, and Analytical
Methodologies for a Key T-2 Toxin Metabolite

Introduction

T-2 triol, a significant metabolite of the highly toxic T-2 toxin, is a member of the trichothecene
mycotoxin family. These mycotoxins are naturally produced by various species of Fusarium
fungi, which commonly contaminate cereal grains and other agricultural products. While T-2
toxin is notorious for its potent cytotoxic effects, its metabolic transformation in vivo leads to the
formation of various derivatives, including T-2 triol. Understanding the chemical characteristics,
biological activity, and analytical detection of T-2 triol is crucial for researchers in toxicology,
pharmacology, and drug development. This technical guide provides a comprehensive
overview of T-2 triol, with a focus on its CAS number, molecular weight, physicochemical
properties, biological significance, and detailed analytical protocols.

Core Chemical and Physical Properties

A thorough understanding of the fundamental chemical and physical properties of T-2 triol is
essential for its accurate handling, storage, and experimental use.

Key Identifiers and Molecular Characteristics
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Property Value Source(s)
CAS Number 34114-98-2 [1][2][3]
Deprecated CAS Number 97373-21-2 [2][4]
Molecular Formula C20H3007 [11[2]
Molecular Weight 382.45 g/mol [1112][5]
Appearance White to off-white powder [3]

Melting Point 162°C [3]

Solubility and Stability

T-2 triol exhibits solubility in various organic solvents, a critical consideration for the
preparation of stock solutions and experimental media. It is soluble in dimethyl sulfoxide
(DMSO), dichloromethane, and methanol.[3] Its solubility in water is slight.[3]

For long-term storage, T-2 triol should be kept at -20°C in a dry and dark environment to
ensure its stability.[1] Under ambient shipping conditions, the compound is stable for several
weeks.[1] Like other trichothecenes, T-2 triol is a stable molecule that is not readily degraded
by heat during food processing.[6] However, it can be deactivated in strong acidic or alkaline
environments.[7]

Biological Significance and Mechanism of Action

T-2 triol is an active metabolite of T-2 toxin, formed primarily through hydrolysis in vivo.[5] This
biotransformation is a key aspect of the toxicokinetics of T-2 toxin.

Metabolic Pathway

The metabolism of T-2 toxin is a complex process involving several enzymatic reactions. The
major metabolic pathways include hydrolysis, hydroxylation, de-epoxidation, and conjugation.
Hydrolysis of the ester groups of T-2 toxin leads to the formation of various metabolites,
including HT-2 toxin, neosolaniol, and subsequently T-2 triol and T-2 tetraol. This metabolic
cascade generally results in compounds with reduced toxicity compared to the parent T-2 toxin.
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Caption: Conceptual workflow for enzymatic preparation of T-2 triol.

Methodology Outline:
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o Dissolution of T-2 Toxin: Dissolve a known quantity of T-2 toxin in a suitable buffer solution.

e Enzyme Addition: Introduce a carboxylesterase enzyme preparation to the T-2 toxin solution.
The choice of enzyme and its concentration will influence the reaction rate and product
distribution.

 Incubation: Incubate the reaction mixture under optimized conditions of temperature and pH
to facilitate enzymatic hydrolysis.

e Reaction Monitoring: Monitor the progress of the reaction over time using an analytical
technique such as thin-layer chromatography (TLC) or liquid chromatography-mass
spectrometry (LC-MS) to observe the formation of HT-2 toxin and T-2 triol.

 Purification: Once a significant amount of T-2 triol has been formed, purify the compound
from the reaction mixture using techniques such as preparative high-performance liquid
chromatography (HPLC).

 Verification: Confirm the identity and purity of the isolated T-2 triol using analytical methods
like LC-MS/MS and nuclear magnetic resonance (NMR) spectroscopy.

Quantification of T-2 Triol in Cell Culture Media by LC-
MS/MS

This protocol provides a general framework for the extraction and quantification of T-2 triol
from cell culture media. Optimization will be required based on the specific cell line, media
composition, and instrumentation used.

1. Sample Preparation and Extraction:
e Collect Media: At the desired time points, collect the cell culture supernatant.

 Internal Standard: Add an appropriate internal standard (e.g., *3C-labeled T-2 triol) to the
collected media to correct for extraction efficiency and matrix effects.

e Liquid-Liquid Extraction:

o Add a water-immiscible organic solvent (e.g., ethyl acetate) to the media sample.
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o Vortex vigorously to ensure thorough mixing and extraction of the analyte into the organic
phase.

o Centrifuge to separate the agueous and organic layers.

o Evaporation: Carefully transfer the organic layer to a clean tube and evaporate the solvent to
dryness under a gentle stream of nitrogen.

o Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., methanol/water
mixture) compatible with the LC-MS/MS mobile phase.

2. LC-MS/MS Analysis:
o Chromatographic Separation:

o Column: A C18 reversed-phase column is typically used for the separation of
trichothecenes.

o Mobile Phase: A gradient elution with a mobile phase consisting of water and an organic
solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium
formate to improve ionization.

e Mass Spectrometric Detection:
o lonization: Electrospray ionization (ESI) in positive ion mode is commonly employed.

o Detection: Use a triple quadrupole mass spectrometer operating in Multiple Reaction
Monitoring (MRM) mode for high selectivity and sensitivity. Select specific precursor-to-
product ion transitions for T-2 triol and the internal standard.

3. Quantification:
o Generate a calibration curve using standards of known T-2 triol concentrations.

o Calculate the concentration of T-2 triol in the samples by comparing the peak area ratio of
the analyte to the internal standard against the calibration curve.

Conclusion
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T-2 triol, as a primary metabolite of T-2 toxin, plays a significant role in the overall toxicology of

Fusarium mycotoxins. A comprehensive understanding of its chemical properties, biological

activity, and analytical determination is paramount for researchers in the fields of toxicology,

food safety, and drug development. This technical guide provides foundational knowledge and

practical insights to aid in the design and execution of robust scientific investigations involving

T-2 triol. The provided protocols offer a starting point for the preparation and analysis of this

important mycotoxin metabolite, empowering researchers to further elucidate its biological

effects and significance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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